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This technical guide provides an in-depth overview of DBCO-PEG3-NHS ester, a
heterobifunctional crosslinker integral to the fields of bioconjugation, drug delivery, and

diagnostics. Designed for researchers, scientists, and professionals in drug development, this

document outlines the chemical properties, application protocols, and underlying principles of

this versatile reagent.

Core Compound Specifications

Two distinct compounds are often referred to as DBCO-PEG3-NHS ester, each with a unique

CAS number and molecular weight. It is crucial for researchers to verify the specific compound

being used for their application. The key specifications are summarized below for clarity and

comparison.
DBCO-PEG3-CH2CO-NHS
Feature DBCO-PEG3-NHS Ester
Ester
CAS Number 2163772-16-3[1][2] 2249926-63-2[3][4][5]

Molecular Formula

C32H35N309[1]

C31H33N309[3][4]

Molecular Weight 605.64 g/mol [1] 591.61 g/mol [3][4]
Purity Typically >90-95%][1] Typically >98%
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Introduction to DBCO-PEG3-NHS Ester

DBCO-PEG3-NHS ester is a powerful tool in bioconjugation, featuring two key reactive groups:
a dibenzocyclooctyne (DBCO) group and an N-hydroxysuccinimide (NHS) ester. The NHS
ester facilitates covalent bond formation with primary amines, such as those found on the
surface of proteins and antibodies. The DBCO group enables "copper-free" click chemistry, a
highly efficient and bioorthogonal reaction with azide-containing molecules. The polyethylene
glycol (PEG) spacer enhances solubility and reduces steric hindrance.

This dual functionality allows for the precise and stable linkage of different molecules, making it
a valuable component in the synthesis of antibody-drug conjugates (ADCs), PROTACs, and
fluorescently labeled biomolecules for imaging and diagnostic applications[6][7][8].

Experimental Protocol: Antibody Labeling with
DBCO-PEG3-NHS Ester

This protocol provides a general procedure for the conjugation of DBCO-PEG3-NHS ester to
an antibody. Optimal conditions may vary depending on the specific antibody and desired
degree of labeling.

Materials:

Antibody of interest in a suitable buffer (e.g., PBS, pH 7.4-8.5)

DBCO-PEG3-NHS ester

Anhydrous dimethylsulfoxide (DMSOQO) or dimethylformamide (DMF)

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)

Desalting column or spin filter for purification

Procedure:

e Antibody Preparation:
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o Ensure the antibody solution is free of amine-containing buffers (e.g., Tris) and stabilizers
like bovine serum albumin (BSA).

o Adjust the antibody concentration to 1-10 mg/mL in a suitable buffer.

o DBCO-PEG3-NHS Ester Solution Preparation:

o Immediately before use, prepare a 10 mM stock solution of DBCO-PEG3-NHS ester in
anhydrous DMSO or DMF.

e Conjugation Reaction:

o Add a 5- to 20-fold molar excess of the DBCO-PEG3-NHS ester solution to the antibody
solution. The final concentration of the organic solvent should be kept below 10% to
maintain antibody integrity.

o Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice,
with gentle mixing.

e Quenching:

o To stop the reaction, add a quenching buffer (e.g., Tris-HCI) to a final concentration of 50-
100 mM to consume any unreacted NHS ester.

o Incubate for an additional 15-30 minutes at room temperature.
 Purification:

o Remove excess, unreacted DBCO-PEG3-NHS ester and quenching buffer using a
desalting column or a spin filter with an appropriate molecular weight cutoff for the
antibody.

o The purified DBCO-labeled antibody is now ready for subsequent azide-alkyne
cycloaddition reactions.

Experimental Workflow and Reaction Pathway
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The following diagrams illustrate the logical flow of a typical bioconjugation experiment using
DBCO-PEG3-NHS ester and the underlying chemical transformation.
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Diagram 1: Experimental workflow for antibody labeling.
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Diagram 2: Amine-NHS ester reaction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating Bioconjugation: A Technical Guide to DBCO-
PEG3-NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8113900#dbco-peg3-nhs-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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